Cas no 1035262-26-0 (Diethyl 2-(4-(3,4-dichlorophenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate)

• Product name: Diethyl 2-(4-(3,4-dichlorophenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate
• CAS No: 1035262-26-0
• MF: C₁₉H₂₂Cl₂O₆
• MW: 417.280384540558
• CID: 2108589

Diethyl 2-(4-(3,4-dichlorophenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(4-(3,4-dichlorophenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate
• PKMBTHGJJZALNH-UHFFFAOYSA-N
• Diethyl 2-(4-(3,4-dichlorophenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate

• Inchi： 1S/C19H22Cl2O6/c1-3-26-17(23)15(18(24)27-4-2)16(22)19(7-9-25-10-8-19)12-5-6-13(20)14(21)11-12/h5-6,11,15H,3-4,7-10H2,1-2H3
• InChI Key： PKMBTHGJJZALNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(C(C(=O)OCC)C(=O)OCC)=O)CCOCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 528
• Topological Polar Surface Area: 78.9